Cas no 2171310-34-0 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• CAS No: 2171310-34-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6089595
• PubChem ID: 165523375
• Update Time: 2025-10-06

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• 2171310-34-0
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpropanoic acid
• EN300-1574733

• Inchi： 1S/C24H28N2O5/c1-3-16(12-22(27)25-13-15(2)23(28)29)26-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15?,16-/m0/s1
• InChI Key： YNDKECFWUJOFPQ-LYKKTTPLSA-N
• SMILES： O(C(N[C@@H](CC)CC(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound with CAS No 2171310-34-0, commonly referred to as 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid, stands out as a significant molecule with diverse applications in peptide synthesis and drug discovery. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in solid-phase peptide synthesis (SPPS). The Fmoc group is renowned for its stability under basic conditions and its ability to facilitate the stepwise construction of complex peptide sequences.

The structure of this compound comprises a central pentanamide backbone, where the amino group is protected by an Fmoc moiety. The stereochemistry at the chiral center is specified as (3S), which is critical for determining the spatial arrangement of substituents and, consequently, the molecule's reactivity and biological activity. The presence of a 2-methylpropanoic acid group further enhances the molecule's versatility, making it suitable for a wide range of synthetic applications.

Recent advancements in peptide chemistry have underscored the importance of stereochemically defined building blocks like this compound in constructing biologically active molecules. For instance, researchers have employed Fmoc-protected amino acids to synthesize cyclic peptides with potential therapeutic applications. These cyclic peptides exhibit high affinity for specific protein targets, making them promising candidates for drug development.

Moreover, the use of chiral centers in peptide synthesis has gained traction due to their role in modulating pharmacokinetic properties such as solubility and bioavailability. The (3S) configuration in this compound ensures that it can serve as a reliable precursor for synthesizing enantiomerically pure peptides, which are essential for studying enantioselective interactions in biological systems.

In addition to its role in peptide synthesis, this compound has found applications in materials science. Researchers have explored its potential as a building block for self-assembling peptides, which can form nanofibers with unique mechanical and electronic properties. These nanofibers hold promise for use in tissue engineering scaffolds and electronic devices.

The synthesis of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid typically involves multi-step processes that combine nucleophilic acyl substitution and stereoselective alkylation reactions. The use of chiral resolving agents or asymmetric catalysis ensures the formation of the desired (3S) configuration with high enantiomeric excess.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound. These analytical tools also aid in monitoring reaction progress during multi-step syntheses, ensuring that intermediates and final products meet stringent quality control standards.

In conclusion, CAS No 2171310-34-0 represents a versatile building block with significant implications for peptide synthesis, drug discovery, and materials science. Its unique combination of stereochemistry and functional groups positions it as an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials.